Cas no 24031-96-7 (1,4-Dithiepan-6-one,O-[(methylamino)carbonyl]oxime (9CI))

• Product Name: 1,4-Dithiepan-6-one,O-[(methylamino)carbonyl]oxime (9CI)
• CAS No: 24031-96-7
• MF: C₇H₁₂N₂O₂S₂
• MW: 220.312378883362
• CID: 258112
• PubChem ID: 212280
• Update Time: 2025-04-19

1,4-Dithiepan-6-one,O-[(methylamino)carbonyl]oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiepan-6-one,O-[(methylamino)carbonyl]oxime (9CI)
• (1,4-dithiepan-6-ylideneamino) N-methylcarbamate
• PP 156
• 1,4-Dithiepan-6-one, O-(methylcarbamoyl)oxime
• 1,4-Dithiacycloheptyliden-6-iminyl N-methyl-carbamate
• 1,4-Dithiepan-6-one, O-((methylamino)carbonyl)oxime
• AI3-27810
• DTXSID00178778
• 24031-96-7

• Inchi： 1S/C7H12N2O2S2/c1-8-7(10)11-9-6-4-12-2-3-13-5-6/h2-5H2,1H3,(H,8,10)
• InChI Key： BAOASBHKXVPXGC-UHFFFAOYSA-N
• SMILES： S1C/C(/CSCC1)=N/OC(NC)=O

Computed Properties

• Exact Mass: 220.03416
• Monoisotopic Mass: 220.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.39
• Refractive Index: 1.627
• PSA: 50.69